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Compound of Interest

Compound Name: Pfi-4

Cat. No.: B15572204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Pfi-
4, a potent and selective BRPF1 bromodomain inhibitor. Adherence to these procedures is

essential to ensure personnel safety and mitigate environmental impact. Given that Pfi-4 is a

potent research chemical, it should be handled with the utmost care by trained personnel in a

controlled laboratory setting.

Chemical and Physical Properties
A summary of the key properties of Pfi-4 is provided below. This information is crucial for safe

handling, storage, and emergency procedures.
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Property Value Source

Chemical Name

N-[2,3-dihydro-1,3-dimethyl-2-

oxo-6-(1-pyrrolidinyl)-1H-

benzimidazol-5-yl]-2-methoxy

benzamide

[1]

CAS Number 900305-37-5 [1]

Molecular Formula C₂₁H₂₄N₄O₃ [1]

Molecular Weight 380.44 g/mol [2]

Appearance White to beige powder [3]

Solubility
DMSO: 17 mg/mLEthanol: 5

mg/mLWater: Insoluble

Storage

Store powder at -20°C for up

to 3 years. Store solutions at

-80°C for up to 1 year.

Personal Protective Equipment (PPE)
Due to the potent nature of Pfi-4 and the lack of comprehensive toxicological data, a cautious

approach to personal protection is mandatory. The following PPE must be worn at all times

when handling Pfi-4 in solid or solution form.
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PPE Category Required Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised when handling the

solid compound.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat

A fully buttoned lab coat is

required. Consider a

disposable gown when

handling larger quantities.

Respiratory Protection

Not generally required for

small quantities in a ventilated

enclosure.

For weighing or handling larger

quantities of the solid, or if

there is a risk of aerosolization,

a properly fitted N95 respirator

or a higher level of respiratory

protection should be used.

Operational Plan: Step-by-Step Handling
Procedures
The following protocols are designed to minimize exposure and ensure the safe handling of

Pfi-4 from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store the compound in a designated, well-ventilated, and secure area at the recommended

temperature.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15572204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Preparation of Stock Solutions:

All handling of solid Pfi-4 should be conducted in a certified chemical fume hood, a

ventilated balance enclosure, or a glove box to prevent inhalation of the powder.

Before weighing, ensure all necessary equipment and materials (spatulas, weigh boats,

solvent, vortex mixer, etc.) are inside the enclosure.

Carefully weigh the desired amount of Pfi-4.

Add the solvent (e.g., DMSO) to the solid and cap the vial securely.

Mix thoroughly until the solid is completely dissolved. Gentle warming and sonication can be

used to aid dissolution in ethanol.

3. Use in Experiments:

When diluting stock solutions or adding Pfi-4 to experimental setups, always wear the

prescribed PPE.

Work over a disposable absorbent bench liner to contain any potential spills.

Avoid skin contact and inhalation of aerosols.

Disposal Plan
Proper disposal of Pfi-4 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation:

Solid Waste: Unused Pfi-4 powder, contaminated gloves, weigh boats, pipette tips, and other

lab materials that have come into contact with the solid compound.

Liquid Waste: Unused Pfi-4 solutions and any liquid media from experiments containing Pfi-
4.

Sharps Waste: Contaminated needles and syringes.
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Disposal Procedures:

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Pfi-4".

Solid Waste: Collect in a designated, sealed, and properly labeled hazardous waste

container.

Liquid Waste: Collect in a designated, leak-proof, and properly labeled hazardous waste

container. Do not mix with incompatible waste streams.

Decontamination: All surfaces and equipment that have come into contact with Pfi-4 should

be decontaminated. A suitable cleaning agent would be a detergent solution followed by a

solvent rinse (e.g., ethanol or isopropanol), depending on the surface.

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office in accordance with local, state, and federal

regulations.

Experimental Protocols
As Pfi-4 is a research chemical, specific experimental protocols will vary. However, any

protocol involving Pfi-4 should incorporate the handling and disposal procedures outlined in

this guide. For cellular assays, Pfi-4 is known to be cell-permeable. When designing in vivo

experiments, consider its insolubility in water and the need for a suitable vehicle, such as a

suspension in CMC-Na.

Visual Workflow for Safe Handling of Pfi-4
The following diagram illustrates the key steps and decision points for the safe handling of Pfi-
4 in a laboratory setting.
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Safe Handling Workflow for Pfi-4

Preparation

Experimentation

Disposal
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Inspect and Store at -20°C

Don Appropriate PPE

Work in Ventilated Enclosure

Weigh Solid Pfi-4

Dissolve in Solvent (e.g., DMSO)

Perform Experiment

Segregate Waste
(Solid, Liquid, Sharps)

Decontaminate Surfaces & Glassware

Dispose via EHS

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pfi-4 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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